4-({[(4-chloro-2-fluorophenyl)amino]carbonyl}amino)benzenesulfonamide

• IUPAC Name: 1-(4-chloro-2-fluorophenyl)-3-(4-sulfamoylphenyl)urea
• InChI: InChI=1S/C13H11ClFN3O3S/c14-8-1-6-12(11(15)7-8)18-13(19)17-9-2-4-10(5-3-9)22(16,20)21/h1-7H,(H2,16,20,21)(H2,17,18,19)
• InChI Key: ILLWLWJTNFHQRA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)NC2=C(C=C(C=C2)Cl)F)S(=O)(=O)N
• Molecular Formula: C13H11ClFN3O3S
• Molecular Weight: 343.76 g/mol

Description

4-({[(4-chloro-2-fluorophenyl)amino]carbonyl}amino)benzenesulfonamide, also known as CFTR modulator, is a small molecule drug that has been developed to treat cystic fibrosis. Cystic fibrosis is a genetic disorder that affects the lungs, pancreas, and other organs. It results in the production of thick mucus that clogs the airways, leading to breathing difficulties and infections. CFTR modulator targets the cystic fibrosis transmembrane conductance regulator (CFTR) protein, which is responsible for regulating the movement of salt and water in and out of cells.

Mechanism of Action

4-({[(4-chloro-2-fluorophenyl)amino]carbonyl}amino)benzenesulfonamide modulator works by targeting the 4-({[(4-chloro-2-fluorophenyl)amino]carbonyl}amino)benzenesulfonamide protein, which is responsible for regulating the movement of salt and water in and out of cells. In patients with cystic fibrosis, the 4-({[(4-chloro-2-fluorophenyl)amino]carbonyl}amino)benzenesulfonamide protein is defective, leading to the production of thick mucus that clogs the airways. 4-({[(4-chloro-2-fluorophenyl)amino]carbonyl}amino)benzenesulfonamide modulator works by correcting the defects in the 4-({[(4-chloro-2-fluorophenyl)amino]carbonyl}amino)benzenesulfonamide protein, allowing for normal salt and water movement in and out of cells. This leads to a reduction in the production of thick mucus and an improvement in lung function.
Biochemical and Physiological Effects
4-({[(4-chloro-2-fluorophenyl)amino]carbonyl}amino)benzenesulfonamide modulator has several biochemical and physiological effects. It improves lung function by reducing the production of thick mucus and improving the clearance of mucus from the airways. It also reduces the frequency of pulmonary exacerbations, which are episodes of worsening respiratory symptoms. 4-({[(4-chloro-2-fluorophenyl)amino]carbonyl}amino)benzenesulfonamide modulator has been shown to improve quality of life in patients with cystic fibrosis and reduce the need for hospitalization.

Advantages and Limitations for Lab Experiments

4-({[(4-chloro-2-fluorophenyl)amino]carbonyl}amino)benzenesulfonamide modulator has several advantages for lab experiments. It is a small molecule drug that can be easily synthesized and modified. It has a well-defined mechanism of action and has been extensively studied in clinical trials. However, 4-({[(4-chloro-2-fluorophenyl)amino]carbonyl}amino)benzenesulfonamide modulator also has some limitations for lab experiments. It is a complex molecule that requires specialized equipment and expertise to synthesize. It also has limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 4-({[(4-chloro-2-fluorophenyl)amino]carbonyl}amino)benzenesulfonamide modulator. One direction is to develop new and more potent 4-({[(4-chloro-2-fluorophenyl)amino]carbonyl}amino)benzenesulfonamide modulators that can be used to treat a wider range of cystic fibrosis mutations. Another direction is to study the long-term effects of 4-({[(4-chloro-2-fluorophenyl)amino]carbonyl}amino)benzenesulfonamide modulator on lung function and quality of life in patients with cystic fibrosis. Additionally, 4-({[(4-chloro-2-fluorophenyl)amino]carbonyl}amino)benzenesulfonamide modulator could be studied for its potential to treat other diseases, such as COPD and bronchiectasis. Finally, research could be done to better understand the mechanism of action of 4-({[(4-chloro-2-fluorophenyl)amino]carbonyl}amino)benzenesulfonamide modulator and how it interacts with the 4-({[(4-chloro-2-fluorophenyl)amino]carbonyl}amino)benzenesulfonamide protein.

Scientific Research Applications

4-({[(4-chloro-2-fluorophenyl)amino]carbonyl}amino)benzenesulfonamide modulator has been extensively studied in scientific research for its potential to treat cystic fibrosis. Clinical trials have shown that 4-({[(4-chloro-2-fluorophenyl)amino]carbonyl}amino)benzenesulfonamide modulator can improve lung function and reduce the frequency of pulmonary exacerbations in patients with cystic fibrosis. 4-({[(4-chloro-2-fluorophenyl)amino]carbonyl}amino)benzenesulfonamide modulator has also been studied for its potential to treat other diseases, such as chronic obstructive pulmonary disease (COPD), bronchiectasis, and non-cystic fibrosis bronchiectasis.